Cas no 2682-86-2 (Diethyl (3-pyridinylmethyl)phosphonate)

Diethyl (3-pyridinylmethyl)phosphonate structure
2682-86-2 structure
Product Name:Diethyl (3-pyridinylmethyl)phosphonate
CAS No:2682-86-2
MF:C10H16NO3P
MW:229.212703704834
CID:1428658
PubChem ID:10462605
Update Time:2025-04-20

Diethyl (3-pyridinylmethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl (3-pyridinylmethyl)phosphonate
    • diethyl pyrid-3-ylphosphonate
    • Phosphonic acid,P-3-pyridinyl-, diethyl ester
    • AG-F-82916
    • Diethyl 3-pyridinephosphonate
    • 3-diethylphosphonopyridine
    • Diethyl3-pyridylphosphonate
    • RP00173
    • diethyl (3-pyridylmethyl)phosphonate
    • diethyl 3-pyridylphosphonate
    • CTK4J7657
    • AmbkkkkK215
    • diethyl pyridin-3-ylmethylphosphonate
    • diethyl 3-pyridylmethylphosphonate
    • Pyridyl-3-methyl-phosphonsaeurediethylester
    • pyridyl-3 phosphonate de diethyle
    • diethyl 3-pirydylphosphonate
    • Phosphonicacid, 3-pyridinyl-, diethyl ester (9CI)
    • pyridin-3-yl-phosphonic acid diethyl ester
    • diethyl (pyridin-3-ylmethyl)phosphonate
    • pyridin-3-ylmethyl-phosphonic acid diethyl ester
    • Diethyl pyridin-3-ylphosphonate
    • Y9360
    • diethyl pyrid-3-ylphosphonate; Phosphonic acid,P-3-pyridinyl-, diethyl ester; AG-F-82916; Diethyl 3-pyridinephosphonate; 3-diethylphosphonopyridine; Diethyl3-pyridylphosphonate; RP00173; diethyl (3-pyridylmethyl)phosphonate; diethyl 3-pyridylphosphonate; CTK4J7657; AmbkkkkK215; diethyl pyridin-3-ylmethylphosphonate; diethyl 3-pyridylmethylphosphonate; Pyridyl-3-methyl-phosphonsaeurediethylester; pyridyl-3 phosphonate de diethyle; diethy
    • CHEMBL40500
    • AKOS017343409
    • GSYCFXHFGKXCLR-UHFFFAOYSA-N
    • 2682-86-2
    • diethyl [(pyridin-3-yl)methyl]phosphonate
    • Diethyl(3-pyridinylmethyl)phosphonate
    • SCHEMBL578225
    • 3-(diethylphosphonomethyl)pyridine
    • MFCD16876772
    • 3-(diethoxyphosphorylmethyl)pyridine
    • Inchi: 1S/C10H16NO3P/c1-3-13-15(12,14-4-2)9-10-6-5-7-11-8-10/h5-8H,3-4,9H2,1-2H3
    • InChI Key: GSYCFXHFGKXCLR-UHFFFAOYSA-N
    • SMILES: P(CC1C=NC=CC=1)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 229.08678037g/mol
  • Monoisotopic Mass: 229.08678037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 48.4Ų

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